Cas no 1203185-81-2 (1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine)

• Product Name: 1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine
• CAS No: 1203185-81-2
• MF: C₁₈H₂₅N₃O₃S₂
• MW: 395.539401769638
• CID: 5995303
• PubChem ID: 45502293
• Update Time: 2025-10-28

1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine
• 2-(1-butylsulfonylpiperidin-3-yl)-5-(4-methoxyphenyl)-1,3,4-thiadiazole
• 2-(1-(butylsulfonyl)piperidin-3-yl)-5-(4-methoxyphenyl)-1,3,4-thiadiazole
• F5494-0103
• 1203185-81-2
• 1-(butane-1-sulfonyl)-3-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
• AKOS024511083
• VU0645218-1

• Inchi： 1S/C18H25N3O3S2/c1-3-4-12-26(22,23)21-11-5-6-15(13-21)18-20-19-17(25-18)14-7-9-16(24-2)10-8-14/h7-10,15H,3-6,11-13H2,1-2H3
• InChI Key： PUICCOVQPAAYSL-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(OC)C=C2)=NN=C1C1CCCN(S(CCCC)(=O)=O)C1

Computed Properties

• Exact Mass: 395.13373402g/mol
• Monoisotopic Mass: 395.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine

Introduction to 1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine (CAS No. 1203185-81-2)

1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine, identified by its CAS number 1203185-81-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine-thiadiazole class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a butane-1-sulfonyl group and a 4-methoxyphenyl substituent on the thiadiazole ring enhances its molecular complexity, making it a promising candidate for further investigation in drug discovery.

The structural framework of 1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine combines the unique properties of piperidine and thiadiazole heterocycles. Piperidines are widely recognized for their role in medicinal chemistry due to their ability to modulate various biological targets, including enzymes and receptors. Thiadiazoles, on the other hand, are known for their antimicrobial, anti-inflammatory, and anticancer properties. The synergistic effect of these two heterocyclic systems makes this compound an intriguing subject for pharmacological studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of 1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine with biological targets. These studies suggest that the compound may exhibit potent activity against various diseases, including cancer and neurological disorders. The butane-1-sulfonyl group is particularly interesting as it can influence the solubility and metabolic stability of the molecule, which are critical factors in drug development.

In vitro studies have demonstrated that derivatives of thiadiazole-piperidine compounds can inhibit the activity of kinases and other enzymes involved in tumor growth and progression. The 4-methoxyphenyl moiety further enhances the biological activity by providing a hydrophobic interaction with target proteins. This combination of structural features makes 1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine a valuable scaffold for designing novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic system efficiently. The introduction of the butane-1-sulfonyl group is particularly challenging but can be achieved through sulfonation followed by nucleophilic substitution reactions.

One of the most promising applications of 1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine is in the treatment of cancer. Preclinical studies have shown that thiadiazole-piperidine derivatives can selectively inhibit the growth of tumor cells by targeting specific signaling pathways involved in cancer progression. The 4-methoxyphenyl group plays a crucial role in this process by modulating the binding affinity of the compound to its target enzymes.

The potential therapeutic efficacy of this compound has also been explored in neurological disorders such as Alzheimer's disease and Parkinson's disease. Research indicates that thiadiazole-piperidine compounds can cross the blood-brain barrier and exert neuroprotective effects by inhibiting oxidative stress and inflammation. The butane-1-sulfonyl group contributes to improved pharmacokinetic properties, enhancing brain penetration.

Future studies are planned to investigate the pharmacokinetic profile and toxicological properties of 1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine to assess its suitability for clinical development. Additionally, structure-based drug design approaches will be employed to optimize the compound's bioactivity and reduce potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential to bring this promising compound from bench to bedside.

The development of novel therapeutic agents is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. 1-(butane-1-sulfonyl)-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine represents an excellent example of how structural innovation can lead to new drug candidates with significant therapeutic potential. As research continues to uncover new biological targets and mechanisms of disease, compounds like this will play an increasingly important role in addressing unmet medical needs.